Cas no 1052507-81-9 (1-(4-chloro-3-methylphenoxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride)
1-(4-chloro-3-methylphenoxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chloro-3-methylphenoxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride
- 1-(4-chloro-3-methylphenoxy)-3-(4-(3-chlorophenyl)piperazin-1-yl)propan-2-ol dihydrochloride
- F1082-0067
- 1052507-81-9
- 1-(4-chloro-3-methylphenoxy)-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol;dihydrochloride
- 1-(4-chloro-3-methylphenoxy)-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride
- AKOS026678996
-
- Inchi: 1S/C20H24Cl2N2O2.2ClH/c1-15-11-19(5-6-20(15)22)26-14-18(25)13-23-7-9-24(10-8-23)17-4-2-3-16(21)12-17;;/h2-6,11-12,18,25H,7-10,13-14H2,1H3;2*1H
- InChI Key: QWIWGRYWGBXXBC-UHFFFAOYSA-N
- SMILES: C(OC1=CC=C(Cl)C(C)=C1)C(O)CN1CCN(C2=CC=CC(Cl)=C2)CC1.[H]Cl.[H]Cl
Computed Properties
- Exact Mass: 468.071889g/mol
- Monoisotopic Mass: 466.074839g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 421
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.9Ų
1-(4-chloro-3-methylphenoxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1082-0067-2μmol |
1-(4-chloro-3-methylphenoxy)-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride |
1052507-81-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1082-0067-5μmol |
1-(4-chloro-3-methylphenoxy)-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride |
1052507-81-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1082-0067-10μmol |
1-(4-chloro-3-methylphenoxy)-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride |
1052507-81-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1082-0067-1mg |
1-(4-chloro-3-methylphenoxy)-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride |
1052507-81-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1082-0067-2mg |
1-(4-chloro-3-methylphenoxy)-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride |
1052507-81-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1082-0067-3mg |
1-(4-chloro-3-methylphenoxy)-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride |
1052507-81-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1082-0067-4mg |
1-(4-chloro-3-methylphenoxy)-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride |
1052507-81-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1082-0067-5mg |
1-(4-chloro-3-methylphenoxy)-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride |
1052507-81-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1082-0067-10mg |
1-(4-chloro-3-methylphenoxy)-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride |
1052507-81-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1082-0067-15mg |
1-(4-chloro-3-methylphenoxy)-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride |
1052507-81-9 | 90%+ | 15mg |
$89.0 | 2023-05-17 |
1-(4-chloro-3-methylphenoxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 1-(4-chloro-3-methylphenoxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride
Professional Introduction to Compound with CAS No. 1052507-81-9 and Product Name: 1-(4-chloro-3-methylphenoxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride
The compound with the CAS number 1052507-81-9 and the product name 1-(4-chloro-3-methylphenoxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a piperazine moiety and an alcohol group, makes it a versatile scaffold for further chemical modifications and biological evaluations.
In recent years, there has been a growing interest in the development of novel compounds that exhibit potent pharmacological activity. The structural features of 1-(4-chloro-3-methylphenoxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride align well with current trends in drug discovery, particularly in the modulation of central nervous system (CNS) disorders. The 4-chloro-3-methylphenoxyl group and the 3-chlorophenylpiperazine ring are key pharmacophores that contribute to its biological activity. These groups have been extensively studied for their role in enhancing binding affinity to various neurotransmitter receptors, making this compound a promising candidate for further investigation.
Recent research has highlighted the importance of piperazine derivatives in the treatment of neurological and psychiatric disorders. Piperazine-based compounds are known for their ability to interact with multiple receptor systems, including serotonin, dopamine, and norepinephrine receptors. The specific substitution pattern in 1-(4-chloro-3-methylphenoxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride is designed to optimize these interactions, potentially leading to improved therapeutic efficacy. Studies have demonstrated that modifications in the phenyl ring and piperazine moiety can significantly alter the pharmacokinetic properties of these compounds, influencing their bioavailability and metabolic stability.
The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products. This salt form is commonly used in drug development due to its improved handling characteristics and better pharmacokinetic profiles. The solubility properties are particularly important for oral administration, where poor solubility can limit bioavailability and therapeutic effectiveness. By incorporating a dihydrochloride salt, researchers can ensure that the compound remains stable under various storage conditions while maintaining its biological activity.
Current research efforts are focused on evaluating the pharmacological effects of 1-(4-chloro-3-methylphenoxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride in preclinical models. Preliminary studies suggest that this compound exhibits significant potential as an antagonist or partial agonist at various CNS receptors. The ability to modulate these receptors could lead to novel treatments for conditions such as depression, anxiety, and schizophrenia. Additionally, the compound's structural similarity to known active pharmaceutical ingredients (APIs) may facilitate rapid translation from preclinical to clinical studies.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the intermediate products and final compound integrity.
In conclusion, 1-(4-chloro-3-methylphenoxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for investigating new therapeutic strategies targeting CNS disorders. As research continues to uncover the full therapeutic potential of this compound, it is expected to play a significant role in future drug development pipelines.
1052507-81-9 (1-(4-chloro-3-methylphenoxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)